Cas no 2228307-38-6 (tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228307-38-6
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6162231
• PubChem ID: 165639832
• Update Time: 2025-05-20

tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate
• EN300-1889870
• 2228307-38-6

• Inchi： 1S/C16H23ClN2O2/c1-11-5-6-12(9-13(11)17)14-10-19(8-7-18-14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： IDIWDPVGQJHWBD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate

tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate

tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate is a complex organic compound with the CAS number 2228307-38-6. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound features a piperazine ring substituted with a tert-butyl group at position 1 and a chloromethylphenyl group at position 3. This substitution pattern suggests that the molecule may exhibit unique physicochemical properties and biological activities, making it a valuable candidate for further research and development.

The synthesis of tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate likely involves multi-step organic reactions, including nucleophilic substitution, ring-closing metathesis, or other advanced methodologies. The presence of the tert-butyl group indicates that the compound may possess good solubility in organic solvents, which is advantageous for its use in various chemical reactions or as a precursor in drug design. The chloromethylphenyl substituent adds complexity to the molecule, potentially influencing its electronic properties and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and other therapeutic targets. For instance, researchers have explored the role of piperazine-containing compounds in modulating ion channels and enzyme activities, which are critical for treating conditions such as epilepsy, cancer, and neurodegenerative diseases. The unique substitution pattern of tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate may confer it with novel bioactivity profiles that warrant further investigation.

In terms of applications, this compound could serve as a building block for constructing more complex molecules or as an intermediate in the synthesis of bioactive agents. Its structural features suggest potential use in medicinal chemistry research programs aimed at developing new therapeutic agents. Additionally, the compound's stability under various reaction conditions makes it a suitable candidate for exploring its reactivity with other functional groups or biomolecules.

From an analytical standpoint, determining the physical and chemical properties of tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate is essential for understanding its behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) can provide insights into its molecular structure, purity, and stability. These analyses are crucial for ensuring the quality and consistency of the compound during synthesis and subsequent applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies can predict its pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development. By leveraging computational methods alongside experimental data, researchers can optimize the design of piperazine derivatives like tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate to improve their therapeutic potential.

In conclusion, tert-butyl 3-(3-chloro-4-methylphenyl)piperazine-1-carboxylate represents an intriguing molecule with diverse applications in organic synthesis and drug discovery. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new insights into piperazine derivatives, compounds like this one will play a vital role in advancing our understanding of medicinal chemistry and its impact on human health.